![molecular formula C9H10Cl2F3NO B6215831 {[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride CAS No. 2742659-17-0](/img/new.no-structure.jpg)
{[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride
Overview
Description
{[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride is a chemical compound that features a trifluoromethoxy group, a chloro substituent, and a methylamine moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of {[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride typically involves multiple steps. One common approach includes the trifluoromethoxylation of an aromatic ring, followed by chlorination and subsequent amination. The trifluoromethoxylation can be achieved using reagents such as trifluoromethoxy iodide or trifluoromethoxy copper complexes . Chlorination is often carried out using chlorinating agents like thionyl chloride or phosphorus pentachloride .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, the purification of the final product is crucial and can be achieved through crystallization or chromatography techniques.
Chemical Reactions Analysis
Types of Reactions
{[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.
Major Products
Oxidation: Formation of corresponding carboxylic acids or ketones.
Reduction: Formation of the corresponding alcohols or amines.
Substitution: Formation of substituted derivatives with different functional groups.
Scientific Research Applications
{[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development, particularly in the design of novel pharmaceuticals.
Industry: Utilized in the production of agrochemicals and other industrial chemicals.
Mechanism of Action
The mechanism of action of {[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride involves its interaction with specific molecular targets. The trifluoromethoxy group can enhance the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. The chloro and methylamine groups can interact with various enzymes and receptors, modulating their activity and leading to the desired biological effects .
Comparison with Similar Compounds
Similar Compounds
4-(trifluoromethyl)phenol: Shares the trifluoromethyl group but lacks the chloro and methylamine substituents.
3-chloro-4-fluoroaniline: Contains a chloro and fluoro group but lacks the trifluoromethoxy and methylamine groups.
Uniqueness
{[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride is unique due to the combination of its trifluoromethoxy, chloro, and methylamine groups. This unique structure imparts distinct physicochemical properties and potential biological activities, making it a valuable compound for various applications .
Properties
CAS No. |
2742659-17-0 |
|---|---|
Molecular Formula |
C9H10Cl2F3NO |
Molecular Weight |
276.1 |
Purity |
95 |
Origin of Product |
United States |
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